Cas no 88210-96-2 (5,6-Dimethoxy-1H-indole-2-carboxylic acid)

5,6-Dimethoxy-1H-indole-2-carboxylic acid structure
88210-96-2 structure
Product Name:5,6-Dimethoxy-1H-indole-2-carboxylic acid
CAS No:88210-96-2
MF:C11H11NO4
MW:221.209343194962
MDL:MFCD00015459
CID:90976
PubChem ID:139035
Update Time:2024-10-26

5,6-Dimethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dimethoxy-1H-indole-2-carboxylic acid
    • 5,6-DIMETHOXYINDOLE-2-CARBOXYLIC ACID
    • 5,6-Dimethoxy-1H-indole-2-carboxylic acid (ACI)
    • 5,6-Dimethoxyindolo-2-carboxylic acid
    • 5,6-Dimethoxyindolyl-2-carboxylic acid
    • 88210-96-2
    • 5,6-Dimethoyxindole-2-carboxylic acid
    • STK262437
    • BBL012479
    • D86899
    • AKOS002332204
    • 5,6-Dica
    • Z274771760
    • DTXSID10236898
    • D-4340
    • RS-0335
    • DTXCID40159389
    • SCHEMBL335983
    • MFCD00015459
    • 1H-Indole-2-carboxylic acid, 5,6-dimethoxy-
    • SY059444
    • CS-0131945
    • ALBB-007614
    • 5,6-Dimethoxyindole-2-carboxylic acid, AldrichCPR
    • DB-057049
    • EN300-80483
    • MDL： MFCD00015459
    • Inchi： 1S/C11H11NO4/c1-15-9-4-6-3-8(11(13)14)12-7(6)5-10(9)16-2/h3-5,12H,1-2H3,(H,13,14)
    • InChI Key： UZHQHNDRVITJPL-UHFFFAOYSA-N
    • SMILES： O=C(C1NC2C(=CC(=C(C=2)OC)OC)C=1)O
    • BRN： 202249

Computed Properties

  • Exact Mass: 221.06900
  • Monoisotopic Mass: 221.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.9
  • Topological Polar Surface Area: 71.6A^2

Experimental Properties

  • Color/Form: Grayish yellow to light brown powder
  • Density: 1.362
  • Melting Point: 210°C (dec.)
  • Boiling Point: 456.2°C at 760 mmHg
  • Flash Point: 229.7°C
  • Refractive Index: 1.644
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 71.55000
  • LogP: 1.88330
  • Solubility: Insoluble in water

5,6-Dimethoxy-1H-indole-2-carboxylic acid Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

5,6-Dimethoxy-1H-indole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Dimethoxy-1H-indole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
038772-500mg
5,6-Dimethoxy-1H-indole-2-carboxylic acid
 88210-96-2
500mg
 1250.0CNY 2021-07-05
Chemenu
CM146768-5g
5,6-Dimethoxy-1H-indole-2-carboxylic acid
 88210-96-2 95%
5g
 $389 2021-08-05
Alichem
A199008230-5g
5,6-Dimethoxy-1H-indole-2-carboxylic acid
 88210-96-2 95%
5g
 $615.06 2023-08-31
Alichem
A199008230-10g
5,6-Dimethoxy-1H-indole-2-carboxylic acid
 88210-96-2 95%
10g
 $947.38 2023-08-31
Alichem
A199008230-25g
5,6-Dimethoxy-1H-indole-2-carboxylic acid
 88210-96-2 95%
25g
 $1624.08 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EE172-1g
5,6-Dimethoxy-1H-indole-2-carboxylic acid
 88210-96-2 95+%
1g
 817.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EE172-50mg
5,6-Dimethoxy-1H-indole-2-carboxylic acid
 88210-96-2 95+%
50mg
 89.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EE172-200mg
5,6-Dimethoxy-1H-indole-2-carboxylic acid
 88210-96-2 95+%
200mg
 203.0CNY 2021-07-13
TRC
D472513-25mg
5,6-Dimethoxy-1H-indole-2-carboxylic Acid
 88210-96-2
25mg
 $ 50.00 2022-06-05
TRC
D472513-50mg
5,6-Dimethoxy-1H-indole-2-carboxylic Acid
 88210-96-2
50mg
 $ 65.00 2022-06-05

5,6-Dimethoxy-1H-indole-2-carboxylic acid Related Literature

Related Categories

88210-96-2 (5,6-Dimethoxy-1H-indole-2-carboxylic acid) Related Products

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd